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Cat. No.: B15618975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of NAB-14, a

selective negative allosteric modulator of GluN2C/2D-containing N-methyl-D-aspartate (NMDA)

receptors, for behavioral research in rodent models. Detailed protocols for solution preparation

and administration are provided, along with summaries of reported behavioral effects and a

proposed signaling pathway.

Introduction to NAB-14
NAB-14 is a potent and selective antagonist for NMDA receptors containing the GluN2C or

GluN2D subunits. It exhibits over 800-fold selectivity for GluN2C/2D over GluN2A and GluN2B

subunits, with an IC50 of 580 nM for GluN1/GluN2D receptors.[1][2][3] As a negative allosteric

modulator, NAB-14 inhibits receptor function without competing with the agonist binding site.[2]

Notably, NAB-14 can cross the blood-brain barrier, making it a valuable tool for in vivo studies

of the central nervous system.[1][3]

Data Presentation
The following tables summarize the quantitative data from behavioral studies involving the

administration of NAB-14 to mice.

Table 1: Effect of NAB-14 on Motor Coordination and Locomotion
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Behavioral
Test

Species
Dose
(mg/kg)

Route
Key
Findings

Reference

Rotarod Mouse 10 i.p.

No significant

effect on

latency to fall

compared to

saline control.

[4]

Open Field

Test
Mouse 10 i.p.

No significant

effect on total

distance

traveled

compared to

saline control.

[4]

Table 2: Effect of NAB-14 on Anxiety-like Behavior

Behavioral
Test

Species
Dose
(mg/kg)

Route
Key
Findings

Reference

Open Field

Test
Mouse 10 i.p.

No significant

effect on time

spent in the

center of the

arena

compared to

saline control.

[4]

Table 3: Effect of NAB-14 on Learning and Memory
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Behavioral
Test

Species
Dose
(mg/kg)

Route
Key
Findings

Reference

Object

Location

Memory

Mouse 10 i.p.

No significant

difference in

exploration of

the moved

object

compared to

saline control.

[4]

Experimental Protocols
NAB-14 Solution Preparation
For in vivo administration, NAB-14 can be prepared for oral gavage or intraperitoneal injection.

Oral Administration (Suspension):

A common vehicle for oral administration of hydrophobic compounds in mice is a solution of

0.5% carboxymethyl cellulose (CMC) with 0.05% Tween 80 in sterile water.

Materials:

NAB-14 powder

Carboxymethyl cellulose (CMC), low viscosity

Tween 80 (Polysorbate 80)

Sterile, deionized water

Mortar and pestle (optional, for fine powder)

Magnetic stirrer and stir bar

Sterile conical tubes

Procedure:
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1. Calculate the required amount of NAB-14 based on the desired dose (e.g., 10 mg/kg or 20

mg/kg) and the number and weight of the animals.

2. Prepare the vehicle solution by dissolving 0.5 g of CMC and 0.05 mL of Tween 80 in 100

mL of sterile water. Mix thoroughly using a magnetic stirrer until the CMC is fully dissolved.

3. Weigh the calculated amount of NAB-14 powder.

4. If necessary, finely grind the NAB-14 powder using a mortar and pestle to ensure a fine,

uniform suspension.

5. Gradually add the NAB-14 powder to the vehicle solution while continuously stirring to

form a homogenous suspension.

6. Administer the suspension via oral gavage at a volume of 10 mL/kg body weight. Ensure

the suspension is well-mixed before each administration.

Intraperitoneal Injection (Solution):

For intraperitoneal injection, NAB-14 can be dissolved in a vehicle such as saline.

Materials:

NAB-14 powder

Sterile saline (0.9% NaCl)

Vortex mixer

Sterile conical tubes

Procedure:

1. Calculate the required amount of NAB-14 for the desired dose (e.g., 10 mg/kg).

2. Weigh the calculated amount of NAB-14 powder.

3. Add the NAB-14 powder to a sterile conical tube.
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4. Add the appropriate volume of sterile saline to achieve the desired final concentration.

5. Vortex the solution until the NAB-14 is completely dissolved.

6. Administer the solution via intraperitoneal injection at a volume of 10 mL/kg body weight.

Behavioral Assay Protocols
The following are detailed protocols for common behavioral assays used to assess the effects

of NAB-14.

1. Open Field Test (OFT)

Purpose: To assess locomotor activity and anxiety-like behavior.

Apparatus: A square arena (e.g., 50 x 50 cm) with walls high enough to prevent escape. The

arena is typically divided into a central zone and a peripheral zone.

Procedure:

Administer NAB-14 or vehicle to the mice at the predetermined time before the test (e.g.,

30-60 minutes).

Gently place the mouse in the center of the open field arena.

Allow the mouse to freely explore the arena for a set duration (e.g., 5-10 minutes).

Record the animal's behavior using an automated tracking system or by manual scoring.

Parameters to measure include:

Total distance traveled (locomotor activity).

Time spent in the center zone (anxiety-like behavior).

Number of entries into the center zone.

Rearing frequency (exploratory behavior).
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Thoroughly clean the arena with 70% ethanol between each trial to eliminate olfactory

cues.

2. Forced Swim Test (FST)

Purpose: To assess depressive-like behavior (behavioral despair).

Apparatus: A transparent cylindrical container (e.g., 20 cm diameter, 40 cm height) filled with

water (23-25°C) to a depth where the mouse cannot touch the bottom with its tail or hind

limbs.

Procedure:

Administer NAB-14 or vehicle.

Gently place the mouse into the water-filled cylinder.

The test duration is typically 6 minutes. The first 2 minutes are considered a habituation

period and are not scored.

During the final 4 minutes of the test, record the duration of immobility. Immobility is

defined as the cessation of struggling and remaining floating in the water, making only

small movements necessary to keep the head above water.

Remove the mouse from the water, dry it with a towel, and return it to its home cage.

Change the water between each animal.

3. Sucrose Preference Test (SPT)

Purpose: To assess anhedonia (the inability to experience pleasure), a core symptom of

depression.

Procedure:

Habituation: For 48 hours, individually house the mice and provide them with two identical

bottles containing drinking water to acclimate them to the two-bottle setup.
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Baseline: Following habituation, replace one of the water bottles with a 1% sucrose

solution for 24 hours. Measure the consumption from each bottle. The position of the

sucrose bottle should be swapped after 12 hours to control for side preference.

Treatment and Test: Administer NAB-14 or vehicle. Replace the bottles with fresh water

and 1% sucrose solution.

Measure the consumption of water and sucrose solution over a 24-hour period.

Calculate the sucrose preference as: (Sucrose solution consumed / (Sucrose solution

consumed + Water consumed)) x 100%. A decrease in sucrose preference is indicative of

anhedonic-like behavior.
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Caption: Signaling pathway of NAB-14's inhibitory action on GluN2C/2D-containing NMDA

receptors.
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Caption: General experimental workflow for behavioral studies using NAB-14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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